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Compound of Interest

Compound Name: 4-Phenyl-1-butanol

Cat. No.: B1666560

An In-Depth Guide to the Application of 4-Phenyl-1-Butanol in Fragrance and Perfumery

Introduction: Unveiling 4-Phenyl-1-Butanol

4-Phenyl-1-butanol, an aromatic alcohol with the chemical formula C10H140, is a significant
ingredient in the palette of modern perfumers and fragrance chemists. Structurally, it features a
phenyl group attached to a four-carbon chain that terminates with a hydroxyl group.[1] This
unique molecular architecture, combining a hydrophobic aromatic ring with a polar alcohol
function, gives it distinctive olfactory properties and functional versatility in fragrance
formulations.[1][2] While it has been detected in trace amounts in some natural sources like
Lavandula stoechas, the material used in perfumery is predominantly produced synthetically to
ensure purity and consistency.[1][3] Its primary application lies in the fragrance industry, where
it is valued for its unique scent profile and its ability to act as a modifier and fixative.[1][2]

Physicochemical and Olfactory Profile

A comprehensive understanding of a fragrance material begins with its fundamental properties.
4-Phenyl-1-butanol is a colorless to pale yellow liquid with a characteristic odor profile that is
key to its application.[1]
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Property Value References
CAS Number 3360-41-6 [4]
Molecular Formula C10H140 [4]
Molecular Weight 150.22 g/mol [4]
Appearance C.:olc')rless to light yellow clear 1]
liquid
Boiling Point 140-142 °C @ 14 mmHg [4]
Density ~0.984 g/mL at 20 °C [5]
Refractive Index ~1.521 at 20 °C [5]

- Soluble in alcohol; almost
Solubility ) ] [4115]
insoluble in water

Flash Point >110 °C (>230 °F) [4115]
Floral, Rosy, Herbaceous,

Odor Type [2][4][5]
Woody

A mild and sweet floral scent
with distinct rosy and

Odor Description herbaceous notes, often
described with a subtle woody
undertone.[2][4][5]

Role and Application in Fragrance Formulations

The utility of 4-phenyl-1-butanol in perfumery is multifaceted, extending beyond its primary
scent contribution.

e Primary Scent Contributor: The dominant character of 4-phenyl-1-butanol is its soft, floral-
rose scent.[4][6] It imparts a natural, slightly green, and herbaceous quality to rose and other
floral accords, moving them away from a simple, sweet profile towards a more complex and
realistic "living flower" scent.
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o Blender and Modifier: It serves as an excellent blender, bridging the gap between the fresh
top notes and the heavier middle and base notes of a fragrance. Its unique profile can modify
and enhance other floral ingredients, such as phenylethyl alcohol or citronellol, adding depth
and richness.

» Fixative Properties: Due to its relatively high boiling point and molecular weight, 4-phenyl-1-
butanol has a low volatility. This allows it to act as a fixative, slowing the evaporation of
more volatile components in a fragrance, thereby increasing the overall longevity of the scent
on the skin or in a product.[2] This makes it particularly valuable in high-end perfumes, as
well as in skin care and household products where sustained fragrance release is desired.[2]

 Recommended Usage: Industry guidelines suggest usage levels of up to 0.5% in the final
fragrance concentrate, allowing for significant creative impact without overwhelming the
composition.[4]

Application Protocols for Researchers and

Formulators

The following protocols provide a structured approach for evaluating and utilizing 4-phenyl-1-
butanol in a research and development setting.

Protocol 1: Olfactory Evaluation and Characterization

Objective: To systematically evaluate the odor profile of 4-phenyl-1-butanol to understand its
character, intensity, and substantivity over time.

Causality: A standardized evaluation is critical for perfumers to build a consistent "scent
memory" of an ingredient. Dilution is necessary as smelling raw materials neat can be
overwhelming and misleading. Evaluating on a smelling strip over time reveals the ingredient's
volatility and how its character evolves from top to base notes.

Materials:
e 4-Phenyl-1-Butanol (purity >97%)[7]

» Ethanol, 200 proof, odorless (perfumer's alcohol)
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Glass beakers and graduated cylinders

Pipettes

Standard paper smelling strips (blotters)

A well-ventilated, odor-neutral evaluation room[8]
Procedure:

e Preparation of Dilutions: Prepare a 10% and a 1% dilution of 4-phenyl-1-butanol in ethanol.
This is crucial for assessing the character without causing olfactory fatigue.

¢ Initial Evaluation:

[¢]

Dip a clean smelling strip into the 10% solution, ensuring it is submerged about 1 cm.

[¢]

Remove the strip and allow the ethanol to evaporate for approximately 10-15 seconds.

[e]

Bring the strip towards your nose (do not touch it) and take short, gentle sniffs.

o

Record initial impressions: main character (e.g., rose, floral), secondary notes (e.g., green,
herbaceous, woody), and perceived intensity.

e Time-Course Evaluation (Substantivity):
o Place the dipped smelling strip on a labeled holder.

o Evaluate the scent from the strip again at set intervals: 20 minutes, 1 hour, 4 hours, and
24 hours.

o At each interval, note any changes in the odor profile and the decrease in intensity. This
assesses the material's longevity and the character of its "dry-down."

o Comparative Evaluation: Repeat the process with the 1% solution to assess how the
character changes at lower concentrations, which is often more relevant to its final use in a
complex fragrance.
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Workflow Visualization:
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Caption: Workflow for the sensory evaluation of a fragrance ingredient.

Protocol 2: Incorporation into a Model Fragrance Accord

Objective: To assess the performance and synergistic effects of 4-phenyl-1-butanol within a
simple floral (rose) accord.

Causality: An ingredient's true value is revealed when blended with other materials. This
protocol creates a basic framework to observe how 4-phenyl-1-butanol modifies and
enhances a classic fragrance structure. The chosen co-ingredients are standard in rose
accords, providing a reliable baseline for comparison.

Materials:

e 4-Phenyl-1-Butanol

o Phenylethyl Alcohol (PEA) - Base rose scent
» Citronellol - Fresh, rosy, citrusy note

o Geraniol - Sweet, rosy, floral note

 Linalool - Light, floral, woody note

o Ethanol (perfumer's alcohol)
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 Digital scale (0.001g precision)

e Glass beakers and stirring rod

Procedure:

o Formulation: Create two versions of a simple rose accord: one as a control and one

containing 4-phenyl-1-butanol. Weigh the ingredients precisely according to the table below

into separate beakers.

Control Accord

Ingredient Test Accord (parts) Function
(parts)
Phenylethyl Alcohol 40 40 Main rose body
] Freshness, dewy
Citronellol 30 30
character
Geraniol 20 15 Sweetness, floralcy
_ Brightness, natural
Linalool 10 5
feel
4-Phenyl-1-Butanol 0 10 Modifier/Fixative
Total 100 100

e Blending: Gently stir each blend until all components are fully homogenized.

e Maceration (Aging): Cover the beakers and allow the accords to macerate for at least 48

hours at room temperature. This allows the molecules to "settle" and the fragrance to

mature.

o Comparative Evaluation:

o Prepare 10% dilutions of both the Control and Test accords in ethanol.

o Using the sensory evaluation method from Protocol 1, compare the two accords on

smelling strips.
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o Specifically note the differences in:
» [nitial Impression: Does the test accord feel richer or more complex?

» Character: How does the 4-phenyl-1-butanol alter the overall rose scent? Does it add
a green, herbaceous, or woody facet?

» Longevity: Compare the strips after several hours. Does the test accord last longer?

Protocol 3: Stability Assessment in a Finished Product

Objective: To evaluate the stability of a fragrance containing 4-phenyl-1-butanol when
incorporated into a cosmetic base (e.g., a simple lotion).

Causality: Fragrance ingredients can be unstable in certain product bases or under
environmental stress (heat, light), leading to discoloration or scent degradation. This protocol
simulates real-world conditions to ensure the final product remains stable throughout its shelf
life.[9]

Materials:

Test Accord from Protocol 2 (containing 4-phenyl-1-butanol)

Unscented cosmetic base (lotion, cream, or shower gel)

Glass or PET containers for samples

Controlled environment chambers (e.g., 40°C oven, light exposure box)

Procedure:

e Product Preparation: Incorporate the Test Accord into the unscented cosmetic base at a
typical concentration (e.g., 0.5-1.0% by weight). Mix thoroughly to ensure homogeneity.
Package the final product into several identical containers.

e Sample Storage:

o Control Sample: Store one sample at room temperature (approx. 20-22°C) in the dark.
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o Accelerated Aging: Place other samples under stressed conditions:
= One sample in an oven at 40°C (to simulate long-term aging).

= One sample in a light box or near a window (to test for UV stability).

» Evaluation:
o Evaluate all samples weekly for a period of 4-8 weeks.
o Compare the aged samples to the room temperature control.
o Assess for any changes in:
» Odor: Has the scent character or intensity changed?
» Color: Has the product discolored?
» Viscosity/Texture: Has the base formulation changed?

o Conclusion: Document the findings. 4-Phenyl-1-butanol is generally stable, but this test
validates its performance in a specific formulation.[5]

Safety and Regulatory Considerations

4-Phenyl-1-butanol, like all fragrance ingredients, is subject to safety assessments to ensure
its safe use for consumers. It belongs to the structural group of Aryl Alkyl Alcohols.[10] The
Research Institute for Fragrance Materials (RIFM) gathers and evaluates toxicological and
dermatological data on fragrance ingredients.[10] Standards for safe use levels in different
product categories are published by the International Fragrance Association (IFRA).[11][12]
Based on available data, 4-phenyl-1-butanol is considered to have low acute toxicity, though
like many alcohols, it may cause mild irritation with prolonged or concentrated skin exposure.[1]
Formulators must always adhere to the latest IFRA guidelines and conduct their own safety
assessments for finished products.[11][13][14][15]

Overall Fragrance Development Workflow
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The application of a single ingredient like 4-phenyl-1-butanol is part of a larger, iterative

process of fragrance creation, testing, and finalization.
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Caption: Iterative workflow of fragrance development and testing.

Conclusion

4-Phenyl-1-butanol is a versatile and valuable material in perfumery. Its mild, rosy, and slightly
woody-herbaceous character allows it to enhance floral compositions, while its low volatility
provides excellent fixative properties. For researchers and developers, a systematic approach
encompassing detailed olfactory analysis, performance testing in accords, and stability
evaluation in final product forms is essential to fully harness its creative potential. By following
structured protocols and adhering to safety guidelines, formulators can effectively utilize 4-
phenyl-1-butanol to create sophisticated, well-rounded, and lasting fragrances.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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